Cas no 874841-91-5 (4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester)

4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester structure
874841-91-5 structure
Product Name:4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
CAS No:874841-91-5
MF:C12H25N3O2
MW:243.345803022385
CID:2162453
Update Time:2023-08-05

4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
    • tert-butyl 4-(2-aminoethyl)-1,4-diazepane-1-carboxylate
    • AM101442
    • 4-(2-aminoethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester
    • Inchi: 1S/C12H25N3O2/c1-12(2,3)17-11(16)15-7-4-6-14(8-5-13)9-10-15/h4-10,13H2,1-3H3
    • InChI Key: KCRLSEQCDXGSGE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCN(CCN)CC1)=O

Computed Properties

  • Exact Mass: 243.195
  • Monoisotopic Mass: 243.195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8

4-(2-Amino-ethyl)-[1,4]diazepane-1-carboxylic acid tert-butyl ester Pricemore >>

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